Cas no 2228534-34-5 (3-(3-methoxy-1,2-oxazol-5-yl)methylazetidin-3-ol)

• Product Name: 3-(3-methoxy-1,2-oxazol-5-yl)methylazetidin-3-ol
• CAS No: 2228534-34-5
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 5767947
• PubChem ID: 165700642
• Update Time: 2025-11-06

3-(3-methoxy-1,2-oxazol-5-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1729920
• 3-[(3-methoxy-1,2-oxazol-5-yl)methyl]azetidin-3-ol
• 2228534-34-5
• 3-(3-methoxy-1,2-oxazol-5-yl)methylazetidin-3-ol

• Inchi： 1S/C8H12N2O3/c1-12-7-2-6(13-10-7)3-8(11)4-9-5-8/h2,9,11H,3-5H2,1H3
• InChI Key： MKLVDTSAVCYJKB-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC(=NO2)OC)CNC1

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 67.5Ų

Additional information on 3-(3-methoxy-1,2-oxazol-5-yl)methylazetidin-3-ol

Research Brief on 3-(3-methoxy-1,2-oxazol-5-yl)methylazetidin-3-ol (CAS: 2228534-34-5): Recent Advances and Applications

The compound 3-(3-methoxy-1,2-oxazol-5-yl)methylazetidin-3-ol (CAS: 2228534-34-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies highlight its role as a key intermediate in the development of novel small-molecule inhibitors targeting specific enzymatic pathways.

Recent literature indicates that 3-(3-methoxy-1,2-oxazol-5-yl)methylazetidin-3-ol serves as a versatile scaffold for the design of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of protein kinases involved in inflammatory responses. The study employed a combination of computational docking and in vitro assays to elucidate the compound's binding affinity and selectivity, revealing promising results for further optimization.

Another notable advancement is the compound's application in the synthesis of heterocyclic derivatives with enhanced pharmacokinetic properties. Researchers have successfully utilized 2228534-34-5 as a building block to generate a library of analogs, some of which exhibit improved solubility and metabolic stability. These derivatives are currently under preclinical evaluation for their potential in treating neurodegenerative diseases, as reported in a recent Bioorganic & Medicinal Chemistry Letters article.

In addition to its pharmacological potential, the synthetic routes to 3-(3-methoxy-1,2-oxazol-5-yl)methylazetidin-3-ol have been refined to achieve higher yields and purity. A 2024 patent application describes a novel catalytic method that reduces byproduct formation and simplifies purification, making the compound more accessible for large-scale production. This development is particularly relevant for industrial applications where cost-efficiency and scalability are critical.

Despite these advancements, challenges remain in fully understanding the compound's mechanism of action and off-target effects. Ongoing research aims to address these gaps through advanced structural-activity relationship (SAR) studies and in vivo models. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(3-methoxy-1,2-oxazol-5-yl)methylazetidin-3-ol (CAS: 2228534-34-5) represents a promising candidate for further drug development, with its multifaceted applications spanning from kinase inhibition to neurodegenerative therapy. Continued research and optimization will be essential to unlock its full therapeutic potential and address existing limitations.